4-benzyl-6-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholin-3-one

• IUPAC Name: 4-benzyl-6-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholin-3-one
• InChI: InChI=1S/C16H21NO4/c1-16(2)20-10-14(21-16)13-9-17(15(18)11-19-13)8-12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3
• InChI Key: QVAIWVKRWAEMPF-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C2CN(C(=O)CO2)CC3=CC=CC=C3)C
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

4-Benzyl-6-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholin-3-one, commonly known as 4-B-6-DM-1,3-D, is an organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. It is a versatile intermediate used to synthesize a variety of compounds, including heterocyclic compounds and other organic compounds. It has also been used as a catalyst in organic reactions, as a ligand in coordination complexes, and as a drug delivery agent.

Scientific Research Applications

4-B-6-DM-1,3-D has been used in a wide range of scientific research applications. It has been used in the synthesis of heterocyclic compounds, such as 2,3-dihydro-1H-indol-4-yl-4-benzyl-6-(2,2-dimethyl-1,3-dioxolan-4-yl)morpholin-3-one. It has also been used as a catalyst in organic reactions, as a ligand in coordination complexes, and as a drug delivery agent.

Mechanism of Action

The mechanism of action of 4-B-6-DM-1,3-D is not fully understood. However, it is believed to act as a proton donor in reactions with Lewis acids, allowing for the formation of covalent bonds. It is also believed to act as a chelating agent, binding to metal ions in coordination complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-B-6-DM-1,3-D have not been extensively studied. However, it is believed to have minimal toxicity and is not known to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

4-B-6-DM-1,3-D has several advantages for use in laboratory experiments. It is relatively inexpensive and easily synthesized. It is also a versatile intermediate, allowing for the synthesis of a wide range of compounds. However, it also has some limitations. It is not water soluble, making it difficult to use in aqueous solutions. Additionally, it is not as stable as some other organic compounds, making it unsuitable for long-term storage.

Future Directions

There are several potential future directions for 4-B-6-DM-1,3-D research. It could be used in the synthesis of more complex heterocyclic compounds, such as pyridines and quinolines. It could also be used as a catalyst in more complex organic reactions, such as the synthesis of polymers and other materials. Additionally, it could be used as a drug delivery agent, allowing for the targeted delivery of drugs to specific tissues or organs. Finally, it could be used to study the biochemical and physiological effects of organic compounds, providing valuable insight into the mechanisms of action of these compounds.

Synthesis Methods

4-B-6-DM-1,3-D can be synthesized from 4-benzylmorpholine and 2,2-dimethyl-1,3-dioxolane in a two-step process. First, 4-benzylmorpholine is reacted with 2,2-dimethyl-1,3-dioxolane in the presence of an acid catalyst to form 4-benzyl-2,2-dimethyl-1,3-dioxolane. This is then reacted with morpholine in the presence of a basic catalyst to yield 4-B-6-DM-1,3-D. This method has been reported to be efficient and cost-effective.